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Compound of Interest

Compound Name: 2-Bromo-5-methylhexane

Cat. No.: B2365950 Get Quote

This guide provides immediate, essential safety and logistical information for the handling of 2-
Bromo-5-methylhexane, tailored for researchers, scientists, and drug development

professionals. The following procedures and recommendations are compiled to ensure the safe

handling, storage, and disposal of this compound.

Chemical Identifier:

Property Value

Chemical Name 2-Bromo-5-methylhexane

CAS Number 6570-93-0

Molecular Formula C₇H₁₅Br

Molecular Weight 179.10 g/mol

Hazard Identification and GHS Classification
2-Bromo-5-methylhexane is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS)[1]:

Flammable liquids (Category 3): Flammable liquid and vapor[1].

Skin corrosion/irritation (Category 2): Causes skin irritation[1].
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Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation[1].

Specific target organ toxicity - single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation[1].

Signal Word: Warning[1]

Hazard Statements:

H226: Flammable liquid and vapor[1].

H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation[1].

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 2-Bromo-5-methylhexane. The

following table summarizes the required PPE.
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Protection Type Specification Purpose

Eye and Face Protection

Chemical safety goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards. A face shield may

be required for splash

hazards[2][3].

To protect eyes from splashes

and vapors.

Skin Protection

Chemically resistant,

impervious gloves such as

nitrile rubber. A flame-retardant

lab coat and appropriate

protective clothing should be

worn to prevent skin

exposure[3][4].

To prevent skin contact and

absorption, which can cause

irritation.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

ventilation is inadequate or

exposure limits may be

exceeded, a NIOSH/MSHA

approved respirator is

required[2][3].

To prevent inhalation of vapors

which may cause respiratory

irritation.

Step-by-Step Handling and a Storage Protocol
Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation[2].

Handling Procedures:
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Preparation: Before handling, ensure all required PPE is correctly donned. The work area

within the chemical fume hood should be clean and free of incompatible materials.

Dispensing: Ground and bond containers when transferring material to prevent static

discharge[3][5]. Use only non-sparking tools[4][5].

During Use: Avoid contact with skin, eyes, and clothing[2]. Do not breathe vapors or mist[3].

Avoid ingestion and inhalation[2]. Keep the container tightly closed when not in use. Do not

eat, drink, or smoke in the work area[3].

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling[3].

Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames[2][6].

Keep containers tightly closed[2].

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan
All waste containing 2-Bromo-5-methylhexane must be treated as hazardous waste.

Waste Collection: Collect waste in a suitable, closed, and clearly labeled container. The label

should include "Hazardous Waste" and the full chemical name.

Storage of Waste: Store waste containers in a designated and secure area, separate from

incompatible materials.

Disposal: Dispose of the contents and container in accordance with all local, regional, and

national regulations. Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for pickup and

disposal[7]. Do not dispose of down the drain or in regular trash[7][8].

Emergency Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention[2][6].

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes. If skin irritation occurs, get medical

advice/attention[2][3].

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, call a poison center or doctor/physician[2][3].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison

control center immediately.

Spills: Evacuate the area. Remove all sources of ignition. Ventilate the area. Wear

appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

Below is a workflow for the safe handling of 2-Bromo-5-methylhexane.

Assess Hazards & Review SDS

Don Appropriate PPE

Prepare Work Area (Fume Hood) Dispense Chemical

Perform Experiment

Close Container

Segregate Waste

End of Experiment Decontaminate Work Area

Remove & Dispose of PPE

Wash Hands

Label Hazardous Waste

Store in Designated Area

Contact EHS for Pickup
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-5-methylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2365950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2365950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

